Cas no 1798010-24-8 (4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide
• CAS No: 1798010-24-8
• MF: C₁₈H₁₇Cl₂N₃O₂
• MW: 378.252482175827
• CID: 6231822
• PubChem ID: 75494071
• Update Time: 2025-10-29

4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1167913562
• EN300-6531565
• AKOS033126375
• 4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide
• 1798010-24-8
• 4-acetyl-N-[cyano-(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide

• Inchi： 1S/C18H17Cl2N3O2/c1-4-12-16(10(3)24)9(2)22-17(12)18(25)23-15(8-21)11-5-6-13(19)14(20)7-11/h5-7,15,22H,4H2,1-3H3,(H,23,25)
• InChI Key： JEXLNBIEEULRGN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#N)NC(C1=C(CC)C(C(C)=O)=C(C)N1)=O)Cl

Computed Properties

• Exact Mass: 377.0697822g/mol
• Monoisotopic Mass: 377.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.8Ų

Additional information on 4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide

Introduction to 4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide (CAS No. 1798010-24-8)

4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide, identified by the CAS number 1798010-24-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives class, which is well-documented for its diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including an acetyl group, a cyano-substituted benzyl moiety, and a pyrrole ring with ethyl and methyl substituents, making it a structurally intriguing molecule for further investigation.

The synthesis of 4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of the cyano(3,4-dichlorophenyl)methyl group introduces a strong electron-withdrawing effect, which can influence the compound's reactivity and interactions with biological targets. Additionally, the acetyl group at the nitrogen position of the pyrrole ring suggests potential for further derivatization, enabling the exploration of novel analogs with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of this compound. Studies have indicated that the 3-ethyl and 5-methyl substituents on the pyrrole ring contribute to stabilizing the molecule's three-dimensional conformation, which is critical for binding affinity to biological receptors. The 3,4-dichlorophenyl moiety further enhances the compound's lipophilicity, a key parameter in drug design for improving membrane permeability and oral bioavailability.

In the context of medicinal chemistry, 4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide has been investigated for its potential role in modulating various biological pathways. Preliminary in vitro studies have shown promising activity against certain enzymatic targets associated with inflammation and cancer progression. The cyano group's ability to participate in hydrogen bonding interactions has been particularly highlighted as a crucial factor in stabilizing enzyme-substrate complexes. This has opened up avenues for developing inhibitors targeting key enzymes involved in metabolic disorders and neoplastic diseases.

The structural features of this compound also make it an attractive candidate for further exploration in drug discovery programs. The combination of electron-withdrawing and lipophilic groups provides a balanced profile that can enhance both binding affinity and pharmacokinetic properties. Researchers have leveraged high-throughput screening (HTS) techniques to identify potential lead compounds derived from this scaffold. The results have been encouraging, with several derivatives exhibiting significant inhibitory activity against targets relevant to neurological disorders.

One of the most compelling aspects of 4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide is its versatility in chemical modification. The presence of multiple reactive sites allows chemists to introduce additional functional groups or alter existing ones without compromising the core structure's integrity. This flexibility has enabled the synthesis of a library of compounds that can be screened for novel bioactivities. For instance, modifications at the methyl positions on the pyrrole ring have led to compounds with enhanced binding affinity to specific receptors while maintaining favorable pharmacokinetic profiles.

The growing interest in natural product-inspired drug design has also influenced research on this compound. By incorporating elements from bioactive natural products into synthetic molecules like 4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide, scientists aim to harness nature's evolutionary solutions to complex biological problems. This approach has yielded promising candidates for treating diseases that are resistant to conventional therapies.

Another area of focus has been on understanding the metabolic stability and degradation pathways of this compound. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its breakdown products and identify potential metabolites. These studies are crucial for predicting drug efficacy and safety profiles before moving into clinical trials.

The development of novel delivery systems has also been integrated into research efforts involving 4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-1H-pyrrole-2-carboxamide. Nanotechnology-based formulations have shown promise in enhancing drug delivery efficiency by improving solubility and targeting specificity. These advancements are particularly relevant for treating diseases that require localized action or prolonged release profiles.

In conclusion, 4-acetyl-N-[cyano(3,4-dichlorophenyl)methyl]-3-ethyl-5-methyl-H-pyrrolle 2-carboxamide (CAS No 1798010248) represents a structurally complex yet promising candidate for further pharmaceutical development Its multifaceted functional groups offer opportunities for diverse chemical modifications while its unique physicochemical properties make it an attractive target for drug discovery initiatives Current research efforts are focused on elucidating its biological activities optimizing synthetic routes exploring natural product-inspired derivatives enhancing metabolic stability developing novel delivery systems all contributing to its potential as a therapeutic agent